2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: methyl 2-fluoro-5-(4-oxo-1H-pyridin-2-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)10-6-8(2-3-11(10)14)12-7-9(16)4-5-15-12/h2-7H,1H3,(H,15,16)
• InChI Key: HFHQWTRQONLXPN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=O)C=CN2)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID40692721
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261984-45-5

Description

2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% (4F3MCP-4HP) is an organic compound that has been studied for its various biochemical and physiological effects. It is a synthetic derivative of the naturally occurring 4-hydroxypyridine, and is a member of the class of pyridines. 4F3MCP-4HP has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and drug development.

Scientific Research Applications

2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% has been studied for potential applications in a variety of scientific research fields. In biochemistry, it has been used as a substrate for the enzyme β-glucosidase, which is involved in the digestion of carbohydrates. In pharmacology, it has been used to study the effects of various drugs on the central nervous system. In drug development, it has been used to study the structure-activity relationships of various compounds.

Mechanism of Action

The exact mechanism of action of 2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is not yet fully understood. However, it is known to interact with various enzymes and receptors in the body. For example, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, it has been shown to bind to the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% have been studied extensively. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it has been shown to have neuroprotective effects, and to modulate the activity of various neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% in lab experiments include its low cost, ease of synthesis, and wide range of potential applications. Additionally, it has been shown to be relatively stable and non-toxic. However, its solubility in aqueous solutions is limited, and it is not suitable for use in certain experiments that require a higher solubility.

Future Directions

Due to its wide range of potential applications, there are many potential future directions for the study of 2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95%. These include further research into its anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as its potential applications in drug development. Additionally, further research into its mechanism of action and its interactions with various enzymes and receptors could lead to the development of new therapeutic strategies. Finally, further research into its solubility could lead to new methods for its use in lab experiments.

Synthesis Methods

2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% can be synthesized through a multi-step process. The first step involves the reaction of 4-hydroxypyridine with 4-fluoro-3-methoxycarbonylphenyl bromide in the presence of a base such as potassium carbonate. This yields the desired 2-(4-Fluoro-3-methoxycarbonylphenyl)-4-hydroxypyridine, 95% product. The product can then be purified by recrystallization or other methods.